Cas no 2763777-06-4 (1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride)

1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride is a fluorinated cyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl and cyclobutylamine moieties, contribute to enhanced metabolic stability and bioavailability. The hydrochloride salt form ensures improved solubility and handling properties. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The difluorocyclopropyl group may confer increased lipophilicity and conformational rigidity, making it valuable for structure-activity relationship studies. Its well-defined chemical properties facilitate precise modifications for targeted applications in medicinal chemistry.
1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride structure
2763777-06-4 structure
Product Name:1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride
CAS No:2763777-06-4
MF:C8H14ClF2N
MW:197.65326833725
CID:5417061
PubChem ID:165987832
Update Time:2025-10-12

1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanamine, 1-[(2,2-difluorocyclopropyl)methyl]-, hydrochloride (1:1)
    • Z6020241771
    • EN300-37371984
    • 2763777-06-4
    • 1-[(2,2-difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride
    • 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride
    • Inchi: 1S/C8H13F2N.ClH/c9-8(10)5-6(8)4-7(11)2-1-3-7;/h6H,1-5,11H2;1H
    • InChI Key: FWXJYYJICDDBGN-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CC1CC1(CCC1)N)F

Computed Properties

  • Exact Mass: 197.0782835g/mol
  • Monoisotopic Mass: 197.0782835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride Pricemore >>

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Additional information on 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride

Comprehensive Overview of 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride (CAS No. 2763777-06-4)

In the rapidly evolving field of pharmaceutical and chemical research, 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride (CAS No. 2763777-06-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclopropyl and cyclobutyl structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its amine hydrochloride derivative, which enhances its solubility and bioavailability, making it a promising candidate for therapeutic use.

The compound's CAS No. 2763777-06-4 is a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride, reflects its intricate molecular architecture, which combines a cyclobutane ring with a difluorocyclopropane moiety. This structural complexity is a focal point for synthetic chemists aiming to develop novel analogs with improved pharmacological properties.

Recent trends in the pharmaceutical industry highlight a growing demand for fluorinated compounds, owing to their enhanced metabolic stability and membrane permeability. The presence of difluorocyclopropyl in this molecule aligns with this trend, as fluorination is known to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. This has led to increased searches for terms like "fluorinated amine derivatives" and "cyclobutylamine applications" in scientific literature and patent databases.

Another area of interest is the compound's potential role in addressing central nervous system (CNS) disorders. The amine hydrochloride salt form is particularly advantageous for CNS-targeted therapies, as it facilitates blood-brain barrier penetration. This has sparked discussions around "neuroactive amine compounds" and "CNS drug design" in academic and industrial research circles. The compound's structural features may also contribute to its utility in precision medicine, a hot topic in contemporary healthcare.

From a synthetic chemistry perspective, the preparation of 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride involves advanced techniques such as ring-opening reactions and selective fluorination. These methods are frequently searched by chemists seeking to optimize yield and purity. The compound's CAS No. 2763777-06-4 serves as a gateway to a wealth of technical data, including spectroscopic properties and synthetic protocols, which are invaluable for laboratory-scale production.

In conclusion, 1-[(2,2-Difluorocyclopropyl)methyl]cyclobutan-1-amine hydrochloride (CAS No. 2763777-06-4) represents a fascinating intersection of chemistry and pharmacology. Its unique structure, combined with the growing emphasis on fluorinated drug candidates and CNS therapeutics, positions it as a compound with substantial research and development potential. As the scientific community continues to explore its applications, this molecule is likely to remain a subject of intense study and innovation.

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